1-(1,3-benzodioxol-5-ylmethyl)-4-[1-(2-butynoyl)-3-piperidinyl]piperazine

• IUPAC Name: 1-[3-[4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]piperidin-1-yl]but-2-yn-1-one
• InChI: InChI=1S/C21H27N3O3/c1-2-4-21(25)24-8-3-5-18(15-24)23-11-9-22(10-12-23)14-17-6-7-19-20(13-17)27-16-26-19/h6-7,13,18H,3,5,8-12,14-16H2,1H3
• InChI Key: HRFFYVLVNAWCGQ-UHFFFAOYSA-N
• Canonical SMILES: CC#CC(=O)N1CCCC(C1)N2CCN(CC2)CC3=CC4=C(C=C3)OCO4
• Molecular Formula: C21H27N3O3
• Molecular Weight: 369.5 g/mol

Description

1-(1,3-benzodioxol-5-ylmethyl)-4-[1-(2-butynoyl)-3-piperidinyl]piperazine, also known as BZP, is a synthetic compound that belongs to the class of piperazine derivatives. It is a psychoactive drug that has stimulant effects on the central nervous system. BZP has been used as a recreational drug due to its euphoric effects, but it has also been studied for its potential therapeutic applications.

Mechanism of Action

1-(1,3-benzodioxol-5-ylmethyl)-4-[1-(2-butynoyl)-3-piperidinyl]piperazine acts as a dopamine and serotonin reuptake inhibitor, which means that it increases the levels of these neurotransmitters in the brain. It also acts as a monoamine oxidase inhibitor, which further increases the levels of dopamine and serotonin. These effects contribute to the stimulant and euphoric effects of this compound.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound include increased heart rate, blood pressure, and body temperature. It also causes dilation of the pupils and increases in alertness, energy, and sociability. However, prolonged use of this compound can lead to adverse effects such as anxiety, paranoia, and insomnia.

Advantages and Limitations for Lab Experiments

1-(1,3-benzodioxol-5-ylmethyl)-4-[1-(2-butynoyl)-3-piperidinyl]piperazine has advantages in the laboratory setting due to its ability to increase dopamine levels, which can be useful in studying the mechanisms of neurological disorders such as Parkinson's disease. However, its stimulant effects can also make it difficult to control for confounding variables in experiments.

Future Directions

For research on 1-(1,3-benzodioxol-5-ylmethyl)-4-[1-(2-butynoyl)-3-piperidinyl]piperazine include further studying its potential therapeutic applications, particularly in the treatment of neurological disorders. Additionally, research could be conducted on the long-term effects of this compound use and potential strategies for mitigating its adverse effects. Finally, more research could be done on the mechanisms of action of this compound and its interactions with other neurotransmitters in the brain.

Synthesis Methods

The synthesis of 1-(1,3-benzodioxol-5-ylmethyl)-4-[1-(2-butynoyl)-3-piperidinyl]piperazine involves the reaction of piperazine with benzaldehyde and acetic anhydride, followed by the reaction with 2-butynoic acid. The resulting compound is then purified by recrystallization.

Scientific Research Applications

1-(1,3-benzodioxol-5-ylmethyl)-4-[1-(2-butynoyl)-3-piperidinyl]piperazine has been studied for its potential therapeutic applications, particularly in the treatment of neurological disorders such as Parkinson's disease and depression. It has been shown to increase dopamine levels in the brain, which is a neurotransmitter that is involved in the regulation of mood and movement.